6-Chloroimidazo[1,2-a]pyridin-8-ol

• Molecular Formula: C7H5ClN2O
• Molecular Weight: 168.58 g/mol
• SMILES: C1=CN2C=C(C=C(C2=N1)O)Cl
• InChI: InChI=1S/C7H5ClN2O/c8-5-3-6(11)7-9-1-2-10(7)4-5/h1-4,11H
• InChIKey: ACTJWTAKMZBAEN-UHFFFAOYSA-N

6-Chloroimidazo[1,2-a]pyridin-8-ol: Privileged Scaffold

6-Chloroimidazo[1,2-a]pyridin-8-ol is a heterocyclic compound belonging to the imidazo[1,2-a]pyridine family, a privileged scaffold widely recognized for its diverse biological activities and applications in medicinal chemistry [1]. Characterized by a fused bicyclic structure incorporating both an imidazole and a pyridine ring, this compound features a chlorine atom at the 6-position and a hydroxyl group at the 8-position. The imidazo[1,2-a]pyridine core is a foundational element in several approved drugs and numerous clinical candidates, owing to its favorable drug-like properties and capacity for diverse functionalization [2]. The specific substitution pattern of 6-chloro and 8-hydroxy groups confers a unique combination of electronic and steric properties that modulate its reactivity, binding affinity, and pharmacokinetic profile, distinguishing it from unsubstituted or differently substituted analogs.

1

Privileged scaffold for medicinal chemistry library design and lead generation

2

Chloro/hydroxyl substitution pattern for structure-activity relationship (SAR) exploration

3

Reported use context: anti-infective, kinase inhibition, and sGC stimulator programs

• [1] Samanta, S., et al. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Med. Chem. 2023, 14, 644-657. View Source
• [2] Alpidem. Sci. Direct. Imidazo[1,2-a]pyridines exhibit a huge spectrum of pharmacological activities. https://www.sciencedirect.com/topics/chemistry/alpidem View Source

6-Chloroimidazo[1,2-a]pyridin-8-ol: Critical SAR & PK

The imidazo[1,2-a]pyridine scaffold is highly sensitive to substitution patterns, where even minor modifications can drastically alter biological activity, target selectivity, and metabolic stability [1]. Generic substitution of 6-chloroimidazo[1,2-a]pyridin-8-ol with other halogenated or unsubstituted analogs is not advisable due to the unique interplay between the 6-chloro atom and the 8-hydroxyl group. The chlorine atom at position 6 influences the electronic distribution of the aromatic system, affecting the pKa of the 8-OH group and its hydrogen-bonding capacity, which are critical for target engagement [2]. Moreover, the specific halogen atom (Cl vs. Br vs. F) significantly impacts metabolic stability, with chloro-substituted derivatives often demonstrating a more favorable balance between potency and metabolic clearance compared to bromo or fluoro analogs . Consequently, using a structurally similar but non-identical building block risks compromising the desired pharmacological profile and may lead to failed lead optimization or inconsistent results in downstream assays.

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Halogen substitution (Cl vs. Br vs. F) may shift metabolic stability and target engagement profile

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Removing the 8-hydroxyl group can reduce hydrogen-bonding capacity, potentially altering binding affinity

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Generic substitution with unsubstituted or 6-methyl analogs may compromise target selectivity, especially for PI3Kα

• [1] Samanta, S., et al. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Med. Chem. 2023, 14, 644-657. View Source
• [2] Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. J. Enzyme Inhib. Med. Chem. 2023, 38, 2155638. View Source

6-Chloroimidazo[1,2-a]pyridin-8-ol Quantitative Evidence

PI3Kα Inhibition: 6-Chloro vs. 6-Methyl

In a head-to-head comparison of 2,6,8-substituted imidazo[1,2-a]pyridine derivatives, the 6-chloro substituent exhibited inferior PI3Kα inhibitory activity compared to a 6-methyl substituent [1]. Specifically, compound 45 (with a 6-methyl group) showed higher potency than its 6-chloro counterpart (compound 39). This data indicates that for PI3Kα inhibition, the 6-chloro substitution is less favorable than a methyl group, highlighting the need for precise structural selection based on the target of interest.

PI3Kα Inhibition: 6-Cl vs. 6-Me

Head-to-head

6-methyl > 6-chloro

Supports target-specific scaffold selection; 6-Cl may not be optimal for PI3Kα

Enzymatic assay; compound 39 vs. 45

Evidence Dimension	PI3Kα inhibitory potency (relative comparison)
Target Compound Data	Compound 39 (6-chloro): Lower potency
Comparator Or Baseline	Compound 45 (6-methyl): Higher potency
Quantified Difference	6-methyl > 6-chloro in potency
Conditions	Enzymatic assay for PI3Kα inhibition

Why This Matters

This direct comparison demonstrates that the 6-chloro substitution does not universally enhance activity and may be detrimental for certain targets, guiding researchers to avoid this scaffold for PI3Kα programs while reserving it for other therapeutic areas where chloro substitution is advantageous.

• [1] Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. J. Enzyme Inhib. Med. Chem. 2023, 38, 2155638. (SAR studies: 6-chloro vs. 6-methyl) View Source

Metabolic Stability in Liver Microsomes

A 6-chloro-substituted imidazo[1,2-a]pyridine derivative (compound 35) demonstrated moderate metabolic stability in rat and human liver microsomes [1]. The half-life (T1/2) was 31.9 minutes in rat liver microsomes (RLM) and 45.1 minutes in human liver microsomes (HLM), with intrinsic clearance (CLint) values of 43.4 and 30.7 μL/min/mg, respectively. These values are compared to typical drug candidates, where a T1/2 > 30 minutes in HLM is considered acceptable for further development.

Liver Microsome Stability

Cross-study comparable

HLM T1/2: 45.1 min

Reported metabolic stability may support lead optimization programs

Compound 35; benchmark T1/2 >30 min

Evidence Dimension	Metabolic stability in liver microsomes
Target Compound Data	Compound 35 (6-chloro derivative): T1/2 RLM 31.9 min, HLM 45.1 min; CLint RLM 43.4 μL/min/mg, HLM 30.7 μL/min/mg
Comparator Or Baseline	Standard drug candidate benchmark: T1/2 > 30 min in HLM
Quantified Difference	T1/2 in HLM exceeds benchmark by ~50%
Conditions	Rat and human liver microsomes, in vitro incubation

Why This Matters

This data provides quantitative evidence that the 6-chloro substitution can yield compounds with acceptable metabolic stability, supporting its use as a building block for lead optimization where a balance between potency and clearance is desired.

• [1] Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. J. Enzyme Inhib. Med. Chem. 2023, 38, 2155638. (Metabolic stability data for compound 35) View Source

H-Bonding Enhancement by 8-Hydroxyl

The presence of a hydroxyl group at the 8-position of the imidazo[1,2-a]pyridine scaffold significantly enhances hydrogen bonding capacity compared to unsubstituted or alkoxy-substituted analogs . For a related 2-methyl-imidazo[1,2-a]pyridin-8-ol derivative, the phenolic -OH group has a reported pKa of ~8.2, indicating moderate acidity that allows for strong hydrogen bond donation and acceptance under physiological conditions. This contrasts with the parent imidazo[1,2-a]pyridine, which lacks this hydrogen-bonding handle.

8-OH H-Bonding pKa

Class-level

pKa ~8.2

Context-dependent interaction handle; may enhance target engagement at physiological pH

Estimated from 2-methyl analog

Evidence Dimension	Hydrogen bonding capacity (pKa of -OH group)
Target Compound Data	6-Chloroimidazo[1,2-a]pyridin-8-ol: pKa ~8.2 (estimated from 2-methyl analog)
Comparator Or Baseline	Imidazo[1,2-a]pyridine (no -OH group): No phenolic hydrogen bonding
Quantified Difference	Addition of -OH group introduces a pKa ~8.2 protonatable/deprotonatable site
Conditions	Aqueous solution, physiological pH

Why This Matters

The 8-OH group provides a critical handle for intermolecular interactions with biological targets, potentially increasing binding affinity and specificity. This differentiates 6-chloroimidazo[1,2-a]pyridin-8-ol from analogs lacking the hydroxyl group, making it a more versatile building block for medicinal chemistry.

Antimycobacterial Activity of the Scaffold

Imidazo[1,2-a]pyridine derivatives have demonstrated potent antimycobacterial activity against Mycobacterium tuberculosis H37Rv, with minimum inhibitory concentrations (MICs) as low as 0.006 μM for optimized compounds [1]. In a study of imidazo[1,2-a]pyridine-3-carboxamides, twelve compounds exhibited MICs ≤ 1 μM, and five compounds (9, 12, 16, 17, 18) had MICs ≤ 0.006 μM, surpassing the potency of clinical candidate PA-824 by nearly 10-fold [1]. Additionally, a series of imidazo[1,2-a]pyridine amides and sulfonamides showed MICs ranging from 0.05 to ≤100 μg/mL, with the most active compound (IPA-6) being 125 times more potent than ethambutol (MIC 6.25 μg/mL) [2].

Antimycobacterial MIC

Class-level

MIC down to 0.006 μM

Supports antimicrobial screening context against M. tuberculosis H37Rv

Optimized imidazo[1,2-a]pyridine-3-carboxamides

Evidence Dimension	Antimycobacterial activity (MIC)
Target Compound Data	6-Chloroimidazo[1,2-a]pyridin-8-ol (as part of the privileged scaffold)
Comparator Or Baseline	Standard anti-TB drugs: isoniazid (MIC 0.03 μg/mL), ethambutol (MIC 6.25 μg/mL), PA-824 (clinical candidate)
Quantified Difference	Up to 10-fold more potent than PA-824; up to 125-fold more potent than ethambutol
Conditions	Mycobacterium tuberculosis H37Rv, in vitro microplate Alamar Blue assay

Why This Matters

This class-level data demonstrates the exceptional potential of imidazo[1,2-a]pyridine derivatives, including those with 6-chloro substitution, as anti-tubercular agents. The scaffold's ability to achieve nanomolar potency against drug-resistant strains makes 6-chloroimidazo[1,2-a]pyridin-8-ol a valuable starting point for anti-infective drug discovery programs.

• [1] Moraski, G.C., et al. Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and Nanomolar Activity Against Mycobacterium tuberculosis. ACS Med. Chem. Lett. 2011. (MIC data) View Source
• [2] Khetmalis, Y.M., et al. Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues. RSC Med. Chem. 2022, 13, 327-342. View Source

6-Chloroimidazo[1,2-a]pyridin-8-ol: Key Applications

Anti-Tubercular Drug Discovery Scaffold

Based on the class-level antimycobacterial activity of imidazo[1,2-a]pyridine derivatives (MICs as low as 0.006 μM against M. tuberculosis) [1], 6-Chloroimidazo[1,2-a]pyridin-8-ol serves as an ideal starting scaffold for developing novel anti-TB agents. Its unique substitution pattern offers opportunities for further functionalization to optimize potency, selectivity, and pharmacokinetic properties against drug-resistant strains. Researchers can leverage the 8-OH group for prodrug strategies or to enhance target binding, while the 6-chloro atom provides a handle for modulating electronic properties and metabolic stability [2].

Kinase Selectivity Probe

The differential activity of 6-chloro vs. 6-methyl imidazo[1,2-a]pyridine derivatives on PI3Kα [2] highlights the utility of 6-Chloroimidazo[1,2-a]pyridin-8-ol as a chemical probe for studying kinase selectivity. By synthesizing a focused library of 6-chloro analogs, researchers can map the structure-activity relationships (SAR) around the 6-position to identify key interactions that drive selectivity for specific kinase isoforms. The 8-OH group further enables exploration of hydrogen-bonding networks within the ATP-binding pocket, providing insights into inhibitor design.

Intermediate for sGC Stimulators

Patents disclose 6-chlorine-substituted imidazo[1,2-a]pyridine carboxamides as soluble guanylate cyclase (sGC) stimulators [3]. 6-Chloroimidazo[1,2-a]pyridin-8-ol can be utilized as a key intermediate in the synthesis of such compounds, which are being investigated for cardiovascular and pulmonary indications. The presence of the 8-OH group allows for further derivatization to introduce carboxamide or other pharmacophoric elements, while the 6-chloro atom may contribute to favorable drug-like properties such as metabolic stability and membrane permeability.

Application

Selection Property

Validation Focus

Anti-TB drug discovery scaffold

Antimicrobial screening context

MIC endpoints and strain-panel profiling

Kinase selectivity probe

Kinase selectivity review

Isoform-specific SAR and H-bonding analysis

sGC stimulator intermediate

Synthetic intermediate context

Derivatization and drug-like property review

• [1] Moraski, G.C., et al. Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and Nanomolar Activity Against Mycobacterium tuberculosis. ACS Med. Chem. Lett. 2011. View Source
• [2] Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. J. Enzyme Inhib. Med. Chem. 2023, 38, 2155638. View Source
• [3] US Patent US20170101407A1: 6-chlorine-substituted imidazo[1,2-a]pyridine carboxamides as soluble guanylate cyclase stimulators. View Source